Cas no 2102911-16-8 (3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel-)

• Product Name: 3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel-
• CAS No: 2102911-16-8
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5991988
• PubChem ID: 97030917
• Update Time: 2025-05-19

3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel-
• SCHEMBL22081051
• EN300-7444820
• rac-(3R,5R)-5-(aminomethyl)pyrrolidin-3-ol
• 2102911-16-8
• (3S,5S)-5-(aminomethyl)pyrrolidin-3-ol

• Inchi： 1S/C5H12N2O/c6-2-4-1-5(8)3-7-4/h4-5,7-8H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： VPKJBJVGUAQJOS-RFZPGFLSSA-N
• SMILES： N1[C@@H](CN)C[C@@H](O)C1

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 246.0±15.0 °C(Predicted)
• pka: 14.77±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel-

3-Pyrrolidinol, 5-(aminomethyl)-, (3R,5R)-rel-

3-Pyrrolidinol, also known as 5-(aminomethyl)-pyrrolidin-3-ol with the CAS number 2102911-16-8, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique stereochemistry, specifically the (3R,5R)-rel- configuration. The molecule features a pyrrolidine ring with hydroxyl and aminomethyl substituents at positions 3 and 5, respectively.

The synthesis of 3-Pyrrolidinol has been extensively studied due to its potential applications in various fields. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, making it more accessible for large-scale production. Researchers have explored various methodologies, including organocatalytic approaches and transition-metal-catalyzed reactions, to optimize the synthesis process while maintaining high stereoselectivity.

In terms of applications, 3-Pyrrolidinol has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its amine functionality and hydroxyl group make it versatile for further functionalization. For instance, it has been used as a precursor in the synthesis of peptide mimetics and other bioactive agents with potential therapeutic applications.

Recent studies have highlighted the role of 3-Pyrrolidinol in medicinal chemistry. Its derivatives have been investigated for their potential as inhibitors of various enzymes and receptors, which could lead to novel drug candidates for treating diseases such as cancer and neurodegenerative disorders.

The stereochemistry of this compound plays a crucial role in its biological activity. The specific configuration of (3R,5R)-rel- has been shown to influence the compound's interaction with biological targets, making it a valuable tool in structure-based drug design.

In conclusion, 3-Pyrrolidinol, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a key intermediate in organic synthesis.